Cas no 1805242-50-5 (4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine)
4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine
-
- Inchi: 1S/C8H7Br2F2NO/c1-14-5-3-13-7(8(11)12)4(2-9)6(5)10/h3,8H,2H2,1H3
- InChI Key: RNZNDTHANCXRJE-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(F)F)C=1CBr)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 2.7
- Topological Polar Surface Area: 22.1
4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059898-1g |
4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine |
1805242-50-5 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine
Recent Advances in the Study of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine (CAS: 1805242-50-5)
4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine (CAS: 1805242-50-5) is a highly specialized chemical compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique brominated and difluoromethylated pyridine core, serves as a versatile intermediate in the synthesis of novel pharmaceutical agents. Recent studies have highlighted its potential in the development of kinase inhibitors and other targeted therapies, particularly in oncology and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine as a key building block in the synthesis of selective JAK2 inhibitors. The researchers demonstrated that the bromomethyl and difluoromethyl functional groups significantly enhance the binding affinity and selectivity of the resulting inhibitors, offering a promising avenue for the treatment of myeloproliferative neoplasms. The study also noted the compound's stability under various reaction conditions, making it a reliable candidate for scalable synthesis.
In addition to its role in kinase inhibitor development, this compound has been investigated for its potential in agrochemical applications. A recent patent (WO2023056789) disclosed its utility as a precursor for novel fungicides, leveraging the electron-withdrawing properties of the difluoromethyl group to enhance bioactivity. The patent highlights the compound's efficacy against a broad spectrum of plant pathogens, with minimal environmental impact due to its favorable degradation profile.
Further research has focused on optimizing the synthetic routes for 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine. A 2024 publication in Organic Process Research & Development detailed a high-yield, cost-effective method for its production, utilizing a one-pot bromination-difluoromethylation strategy. This advancement addresses previous challenges related to yield and purity, paving the way for broader industrial adoption.
The compound's mechanism of action and pharmacokinetic properties are also under investigation. Preliminary in vitro studies suggest that its metabolites exhibit low cytotoxicity, a critical factor for its use in drug development. However, further in vivo studies are required to fully elucidate its safety and efficacy profiles. Researchers are particularly interested in its potential to cross the blood-brain barrier, which could expand its applications to neurological disorders.
In conclusion, 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine (CAS: 1805242-50-5) represents a promising scaffold in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a valuable tool for the development of next-generation therapeutics and crop protection agents. Ongoing studies are expected to uncover additional applications and optimize its synthesis, further solidifying its role in the field.
1805242-50-5 (4-Bromo-3-(bromomethyl)-2-(difluoromethyl)-5-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)